![molecular formula C28H28N2O3S B281328 N-(3-(mesitylamino)-4-oxo-1(4H)-naphthalenylidene)-2,4,6-trimethylbenzenesulfonamide](/img/structure/B281328.png)
N-(3-(mesitylamino)-4-oxo-1(4H)-naphthalenylidene)-2,4,6-trimethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-(mesitylamino)-4-oxo-1(4H)-naphthalenylidene)-2,4,6-trimethylbenzenesulfonamide, also known as MTS, is a compound that has been extensively studied in scientific research due to its unique chemical properties. MTS has been used in various fields of research, including biochemistry, pharmacology, and medicinal chemistry.
Mechanism of Action
N-(3-(mesitylamino)-4-oxo-1(4H)-naphthalenylidene)-2,4,6-trimethylbenzenesulfonamide binds to the active site of CA enzymes and inhibits their activity by preventing the hydration of carbon dioxide to bicarbonate ion. This results in the accumulation of carbon dioxide, which leads to a decrease in intracellular pH and ultimately cell death. This compound has been shown to be a potent inhibitor of CA IX and XII isoforms, which are highly expressed in hypoxic tumor microenvironments.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its anticancer activity, this compound has been studied as a potential treatment for glaucoma, osteoporosis, and epilepsy. This compound has also been shown to have anti-inflammatory and antioxidant properties. However, further studies are required to fully understand the potential therapeutic applications of this compound.
Advantages and Limitations for Lab Experiments
N-(3-(mesitylamino)-4-oxo-1(4H)-naphthalenylidene)-2,4,6-trimethylbenzenesulfonamide has several advantages for lab experiments. It is a selective inhibitor of CA IX and XII isoforms, which makes it a useful tool for studying the role of these enzymes in various physiological processes. This compound is also stable and easy to synthesize, which makes it a cost-effective reagent for research purposes. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can limit its use in certain assays. This compound also has potential off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of N-(3-(mesitylamino)-4-oxo-1(4H)-naphthalenylidene)-2,4,6-trimethylbenzenesulfonamide. One potential area of research is the development of this compound derivatives with improved solubility and selectivity for CA isoforms. Another area of research is the investigation of the potential therapeutic applications of this compound in various diseases. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its effects on cellular processes. Overall, this compound has the potential to be a valuable tool for scientific research and a promising therapeutic agent for various diseases.
Synthesis Methods
N-(3-(mesitylamino)-4-oxo-1(4H)-naphthalenylidene)-2,4,6-trimethylbenzenesulfonamide can be synthesized by reacting 2,4,6-trimethylbenzenesulfonyl chloride with 3-(mesitylamino) salicylaldehyde in the presence of a base such as triethylamine. The reaction yields this compound as a yellow solid with a melting point of 220-222°C. The purity of this compound can be confirmed by using analytical techniques such as nuclear magnetic resonance spectroscopy (NMR) and high-performance liquid chromatography (HPLC).
Scientific Research Applications
N-(3-(mesitylamino)-4-oxo-1(4H)-naphthalenylidene)-2,4,6-trimethylbenzenesulfonamide has been widely used in scientific research due to its ability to selectively inhibit carbonic anhydrase (CA) enzymes. CA enzymes play a crucial role in various physiological processes such as acid-base balance, ion transport, and respiration. This compound has been shown to selectively inhibit the activity of CA IX and XII isoforms, which are overexpressed in various types of cancer cells. Therefore, this compound has been studied as a potential anticancer agent.
Properties
Molecular Formula |
C28H28N2O3S |
---|---|
Molecular Weight |
472.6 g/mol |
IUPAC Name |
(NZ)-2,4,6-trimethyl-N-[4-oxo-3-(2,4,6-trimethylanilino)naphthalen-1-ylidene]benzenesulfonamide |
InChI |
InChI=1S/C28H28N2O3S/c1-16-11-18(3)26(19(4)12-16)29-25-15-24(22-9-7-8-10-23(22)27(25)31)30-34(32,33)28-20(5)13-17(2)14-21(28)6/h7-15,29H,1-6H3/b30-24- |
InChI Key |
VQPFRCRJRTVYBQ-KRUMMXJUSA-N |
Isomeric SMILES |
CC1=CC(=C(C(=C1)C)NC2=C/C(=N/S(=O)(=O)C3=C(C=C(C=C3C)C)C)/C4=CC=CC=C4C2=O)C |
SMILES |
CC1=CC(=C(C(=C1)C)NC2=CC(=NS(=O)(=O)C3=C(C=C(C=C3C)C)C)C4=CC=CC=C4C2=O)C |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC2=CC(=NS(=O)(=O)C3=C(C=C(C=C3C)C)C)C4=CC=CC=C4C2=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.